Cas no 1105219-02-0 (N-2-(3,4-dimethoxyphenyl)ethyl-2-(phenylamino)-1,3-thiazole-4-carboxamide)

• Product name: N-2-(3,4-dimethoxyphenyl)ethyl-2-(phenylamino)-1,3-thiazole-4-carboxamide
• CAS No: 1105219-02-0
• MF: C₂₀H₂₁N₃O₃S
• MW: 383.46404337883
• CID: 6614404
• PubChem ID: 30860129

N-2-(3,4-dimethoxyphenyl)ethyl-2-(phenylamino)-1,3-thiazole-4-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-2-(3,4-dimethoxyphenyl)ethyl-2-(phenylamino)-1,3-thiazole-4-carboxamide
• N-(3,4-dimethoxyphenethyl)-2-(phenylamino)thiazole-4-carboxamide
• AKOS024508433
• F5448-0031
• 2-anilino-N-[2-(3,4-dimethoxyphenyl)ethyl]-1,3-thiazole-4-carboxamide
• N-[2-(3,4-dimethoxyphenyl)ethyl]-2-(phenylamino)-1,3-thiazole-4-carboxamide
• 1105219-02-0
• VU0643178-1

• Inchi： 1S/C20H21N3O3S/c1-25-17-9-8-14(12-18(17)26-2)10-11-21-19(24)16-13-27-20(23-16)22-15-6-4-3-5-7-15/h3-9,12-13H,10-11H2,1-2H3,(H,21,24)(H,22,23)
• InChI Key： KXCYMDQQBYABFW-UHFFFAOYSA-N
• SMILES： S1C=C(C(NCCC2C=CC(=C(C=2)OC)OC)=O)N=C1NC1C=CC=CC=1

Computed Properties

• Exact Mass: 383.13036271g/mol
• Monoisotopic Mass: 383.13036271g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 27
• Rotatable Bond Count: 8
• Complexity: 462
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 101Ų
• XLogP3: 4.3

Additional information on N-2-(3,4-dimethoxyphenyl)ethyl-2-(phenylamino)-1,3-thiazole-4-carboxamide

N-2-(3,4-Dimethoxyphenyl)ethyl-2-(phenylamino)-1,3-thiazole-4-carboxamide: A Comprehensive Overview

N-2-(3,4-Dimethoxyphenyl)ethyl-2-(phenylamino)-1,3-thiazole-4-carboxamide is a complex organic compound with the CAS number 1105219-02-0. This compound belongs to the class of thiazole derivatives, which are widely studied for their diverse biological activities and potential applications in drug discovery. The molecule consists of a 1,3-thiazole ring system substituted with a phenylamino group at position 2 and a carboxamide group at position 4. Additionally, the compound features a 3,4-dimethoxyphenethyl group attached to the nitrogen atom of the phenylamino moiety. This unique combination of functional groups makes it a promising candidate for various pharmacological applications.

The synthesis of this compound involves a series of well-established organic reactions, including nucleophilic substitution and amide bond formation. The presence of electron-donating groups such as methoxy and amino groups in the molecule enhances its solubility and bioavailability, making it suitable for biological testing. Recent studies have highlighted the potential of this compound as an antitumor agent, particularly in targeting specific signaling pathways involved in cancer progression.

One of the most intriguing aspects of this compound is its ability to modulate the activity of key enzymes associated with inflammation and oxidative stress. For instance, research has shown that it exhibits significant anti-inflammatory properties by inhibiting cyclooxygenase (COX) enzymes. Furthermore, its antioxidant activity has been demonstrated in vitro through assays measuring its ability to scavenge free radicals. These findings suggest that the compound could be developed into a therapeutic agent for conditions characterized by chronic inflammation and oxidative damage.

In addition to its biological activities, this compound has also been explored for its potential in materials science. The thiazole ring system is known for its stability and versatility, making it a valuable component in the design of advanced materials such as sensors and electronic devices. Recent advancements in nanotechnology have enabled researchers to incorporate this compound into self-healing polymers, which exhibit enhanced mechanical properties and durability under stress.

The structural complexity of N-2-(3,4-dimethoxyphenyl)ethyl-2-(phenylamino)-1,3-thiazole-4-carboxamide allows for further modifications to optimize its pharmacokinetic properties. For example, substituent modifications at the phenyl ring or the thiazole core can significantly alter its bioavailability and efficacy. Collaborative efforts between medicinal chemists and pharmacologists are currently underway to explore these possibilities and translate this compound into clinical applications.

In conclusion, N-2-(3,4-dimethoxyphenyl)ethyl-2-(phenylamino)-1,3-thiazole-4-carboxamide represents a multifaceted molecule with immense potential across various fields. Its unique combination of functional groups and promising biological activities make it an attractive candidate for drug development and materials science. As research continues to uncover new insights into its properties and applications, this compound is poised to play a significant role in advancing both medicine and technology.